Cas no 2137852-66-3 (2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile)

2-Amino-7,7-dioxo-5H,6H,8H-7λ⁶-imidazo[2,1-c][1,4]thiazine-3-carbonitrile is a heterocyclic compound featuring a fused imidazo-thiazine scaffold with a sulfone moiety and a nitrile functional group. Its unique structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting neurological and inflammatory pathways. The sulfone group enhances metabolic stability, while the nitrile moiety offers versatility for further derivatization. This compound exhibits potential as a building block for drug discovery due to its rigid framework and ability to interact with diverse biological targets. Its synthetic utility is further underscored by its compatibility with various cross-coupling and cyclization reactions.
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile structure
2137852-66-3 structure
Product Name:2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile
CAS No:2137852-66-3
MF:C7H8N4O2S
MW:212.229019165039
CID:5802910
PubChem ID:165474283
Update Time:2025-06-25

2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile
    • 2137852-66-3
    • 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
    • EN300-1129418
    • Inchi: 1S/C7H8N4O2S/c8-3-5-7(9)10-6-4-14(12,13)2-1-11(5)6/h1-2,4,9H2
    • InChI Key: WDYMKOAQKSEVMP-UHFFFAOYSA-N
    • SMILES: S1(CC2=NC(=C(C#N)N2CC1)N)(=O)=O

Computed Properties

  • Exact Mass: 212.03679668g/mol
  • Monoisotopic Mass: 212.03679668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 110Ų

2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1129418-1.0g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3
1g
$0.0 2023-06-09
Enamine
EN300-1129418-0.05g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
0.05g
$948.0 2023-10-26
Enamine
EN300-1129418-0.1g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
0.1g
$993.0 2023-10-26
Enamine
EN300-1129418-0.25g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
0.25g
$1038.0 2023-10-26
Enamine
EN300-1129418-0.5g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
0.5g
$1084.0 2023-10-26
Enamine
EN300-1129418-1g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
1g
$1129.0 2023-10-26
Enamine
EN300-1129418-2.5g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
2.5g
$2211.0 2023-10-26
Enamine
EN300-1129418-5g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
5g
$3273.0 2023-10-26
Enamine
EN300-1129418-10g
2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo[2,1-c][1,4]thiazine-3-carbonitrile
2137852-66-3 95%
10g
$4852.0 2023-10-26

Additional information on 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile

Professional Introduction to Compound with CAS No. 2137852-66-3 and Product Name: 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile

The compound with the CAS number 2137852-66-3 and the product name 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their structural complexity and potential biological activities. The imidazo[2,1-c][1,4]thiazine core is a privileged scaffold that has been extensively explored in drug discovery efforts, particularly for its role in modulating various biological pathways.

Recent research has highlighted the importance of 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group and a nitrile group, contributes to its versatility as a pharmacophore. These functional groups not only enhance the compound's solubility and bioavailability but also allow for further chemical modification to optimize its pharmacological properties.

In particular, studies have demonstrated that derivatives of imidazo[2,1-c][1,4]thiazines exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory responses and cancer progression. The structural motif of 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile is particularly noteworthy for its ability to interact with biological macromolecules in a manner that can inhibit key disease-related pathways.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern medicinal chemistry. The introduction of the 7,7-dioxo group and the carbonitrile moiety at the 3-position are critical steps that define its unique chemical profile. These modifications not only contribute to the compound's stability but also enhance its binding affinity to biological targets. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards.

One of the most compelling aspects of 2-amino-7,7-dioxo-5H,6H,8H-7lambda6-imidazo2,1-c1,4thiazine-3-carbonitrile is its potential as a lead compound for further drug development. Preclinical studies have shown promising results in models of inflammation and tumor growth. The compound's ability to modulate key signaling pathways suggests that it may have therapeutic applications in conditions where these pathways are dysregulated. For instance, its interaction with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX) has been explored as a potential strategy for developing anti-inflammatory agents.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are focusing on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its clinical efficacy. The amino group provides a site for potential prodrug design or conjugation with targeting ligands to improve delivery systems. Additionally,the dioxo and carbonitrile functionalities contribute to metabolic stability while allowing for selective degradation under physiological conditions.

Computational modeling has played a crucial role in understanding the binding interactions of 2-amino-7,7-dioxo,5H,6H,8H—7lambda6-imidazo[2,1—c][1,4]thiazine—3-carbonitrile with biological targets. Molecular docking studies have revealed that this compound can bind tightly to specific pockets on enzymes and receptors,with binding affinities comparable to those of known therapeutic agents。These insights have guided the design of more potent derivatives by identifying key residues involved in interactions。

The development of new synthetic routes has been instrumental in making this compound more accessible for research purposes。Green chemistry principles have been incorporated into the synthesis process,reducing waste generation and improving atom economy。These advancements not only make the production more sustainable but also lower costs,facilitating broader exploration in academic and industrial settings。

In conclusion,2-amino—7,7-dioxo—5H,6H,8H—7lambda6-imidazo[2,1—c][1,4]thiazine—3-carbonitrile represents a significant contribution to pharmaceutical chemistry。Its unique structural features、potential biological activities、and synthetic accessibility make it an attractive candidate for further drug development。As research continues to uncover new applications for this compound,it is likely that it will play an important role in addressing some of today's most pressing medical challenges。

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited